Cas no 57666-50-9 (2-Furancarbonitrile, 5-phenyl-)
57666-50-9 structure
Product Name:2-Furancarbonitrile, 5-phenyl-
CAS No:57666-50-9
MF:C11H7NO
MW:169.179382562637
CID:1606197
PubChem ID:12227148
Update Time:2025-04-21
2-Furancarbonitrile, 5-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Furancarbonitrile, 5-phenyl-
- 5-phenylfuran-2-carbonitrile
- LEPUGNMSTZGEAG-UHFFFAOYSA-N
- SCHEMBL11733368
- DTXSID00481350
- 57666-50-9
- 5-phenyl-2-furonitrile
-
- Inchi: 1S/C11H7NO/c12-8-10-6-7-11(13-10)9-4-2-1-3-5-9/h1-7H
- InChI Key: LEPUGNMSTZGEAG-UHFFFAOYSA-N
- SMILES: O1C(C#N)=CC=C1C1C=CC=CC=1
Computed Properties
- Exact Mass: 169.05281
- Monoisotopic Mass: 169.052763847g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 36.9Ų
Experimental Properties
- PSA: 36.93
2-Furancarbonitrile, 5-phenyl- Related Literature
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Prajwalita Das,Kiyoteru Niina,Tomoya Hiromura,Etsuko Tokunaga,Norimichi Saito Chem. Sci., 2018,9, 4931-4936
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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